Cas no 338414-09-8 (3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal)

• Product Name: 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal
• CAS No: 338414-09-8
• CID: 4647218
• Update Time: 2025-06-08

3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMOPHENYL)-3-OXO-2-(2-[4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONO)PROPANAL
• Benzenepropanal, 4-bromo-β-oxo-α-[2-[4-(trifluoromethyl)phenyl]hydrazinylidene]-
• 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal

Additional information on 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal

Introduction to 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal (CAS No. 338414-09-8)

3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal (CAS No. 338414-09-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a bromophenyl group, a trifluoromethylphenylhydrazono moiety, and a propanal functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The bromophenyl group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug design. The trifluoromethylphenylhydrazono moiety, on the other hand, is associated with strong electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to biological targets. The propanal functional group at the end of the molecule adds a reactive aldehyde site, which can participate in various chemical reactions and interactions with biomolecules.

Recent studies have explored the potential of 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively blocked the enzyme's catalytic activity, leading to reduced tumor growth in preclinical models.

Another area of interest is the compound's potential as an antimicrobial agent. A recent investigation published in the Journal of Antibiotics demonstrated that 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways, suggesting its potential as a novel antimicrobial agent.

In addition to its therapeutic applications, 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal has also been studied for its use as a synthetic intermediate in the preparation of other bioactive molecules. Its versatile reactivity and functional groups make it a valuable building block for constructing more complex structures with tailored biological activities. For example, researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting viral replication mechanisms.

The synthesis of 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 4-bromoacetophenone with 1-(trifluoromethyl)benzohydrazide followed by oxidation to form the aldehyde. This multi-step process highlights the importance of advanced synthetic techniques and expertise in organic chemistry to produce this compound efficiently.

From a safety perspective, handling 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal requires adherence to standard laboratory safety protocols due to its reactive nature and potential health hazards associated with exposure. Researchers and laboratory personnel should use appropriate personal protective equipment (PPE) and work under well-controlled conditions to minimize risks.

In conclusion, 3-(4-Bromophenyl)-3-oxo-2-{2-4-(trifluoromethyl)phenylhydrazono}propanal (CAS No. 338414-09-8) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.